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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the cytotoxic profiles of Capramide (C8-ceramide) and other key

ceramide analogs. It synthesizes experimental data, details common methodologies, and

visualizes the underlying signaling pathways to support further investigation and development

of ceramide-based therapeutics.

Ceramides, a class of lipid molecules, are pivotal regulators of cellular processes, including

apoptosis. Their potential as anti-cancer agents has led to the development of numerous

synthetic analogs designed to enhance their cytotoxic effects against tumor cells. This guide

focuses on Capramide (N-octanoylsphingosine or C8-ceramide), a cell-permeable short-chain

ceramide analog, and compares its cytotoxic efficacy with other notable ceramide analogs.

Comparative Cytotoxicity of Ceramide Analogs
The cytotoxic potential of Capramide and its analogs is typically quantified by the half-maximal

inhibitory concentration (IC50), which represents the concentration of a compound that inhibits

a biological process by 50%. The following table summarizes the IC50 values of various

ceramide analogs against different cancer cell lines, providing a quantitative basis for

comparison.
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Compound Cell Line IC50 (µM)

Capramide (C8-ceramide) Tumor Cells (unspecified) 22.9[1]

NCI/ADR-RES (Breast Cancer) 86.9[2]

MDA-MB-231 (Breast Cancer) 11.3[2]

TNFα-sensitive MCF-7 (Breast

Cancer)
37.7[2]

TNFα-resistant MCF-7 (Breast

Cancer)
32.9[2]

Thiourea B13 Analog (12) Caki-2 (Renal Cancer) 36

HL-60 (Leukemic Cancer) 9

C6-ceramide Caki-2 (Renal Cancer) 43

HL-60 (Leukemic Cancer) 26

5R-OH-3E-C8-ceramide SKBr3 (Breast Cancer) 18.3

MCF-7/Adr (Breast Cancer) 21.2

Adamantyl-ceramide SKBr3 (Breast Cancer) 10.9

MCF-7/Adr (Breast Cancer) 24.9

Benzene-C4-ceramide SKBr3 (Breast Cancer) 18.9

MCF-7/Adr (Breast Cancer) 45.5

This table compiles data from multiple sources to provide a comparative overview of the

cytotoxic potency of different ceramide analogs.

Ceramide-Induced Apoptosis Signaling Pathway
Ceramides and their analogs primarily exert their cytotoxic effects by inducing apoptosis, or

programmed cell death. A key mechanism involves the activation of the intrinsic apoptotic

pathway, which is initiated by intracellular stress signals. The following diagram illustrates a

simplified model of the ceramide-induced apoptosis signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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